(3S)-4-[3-(2-chlorophenoxy)propanoyl]-3-methyl-1,4-diazepan-2-one

• IUPAC Name: (3S)-4-[3-(2-chlorophenoxy)propanoyl]-3-methyl-1,4-diazepan-2-one
• InChI: InChI=1S/C15H19ClN2O3/c1-11-15(20)17-8-4-9-18(11)14(19)7-10-21-13-6-3-2-5-12(13)16/h2-3,5-6,11H,4,7-10H2,1H3,(H,17,20)/t11-/m0/s1
• InChI Key: QKSLNUYNWOELPQ-NSHDSACASA-N
• Canonical SMILES: CC1C(=O)NCCCN1C(=O)CCOC2=CC=CC=C2Cl
• Isomeric SMILES: C[C@H]1C(=O)NCCCN1C(=O)CCOC2=CC=CC=C2Cl
• Molecular Formula: C15H19ClN2O3
• Molecular Weight: 310.77 g/mol

Description

(3S)-4-[3-(2-chlorophenoxy)propanoyl]-3-methyl-1,4-diazepan-2-one, also known as CP-154,526, is a synthetic compound that belongs to the class of diazepanes. It is a selective antagonist of the corticotropin-releasing factor receptor 1 (CRF1), which is a neuropeptide involved in the regulation of stress responses. CP-154,526 has been extensively studied for its potential therapeutic applications in various diseases related to stress, anxiety, and depression.

Mechanism of Action

(3S)-4-[3-(2-chlorophenoxy)propanoyl]-3-methyl-1,4-diazepan-2-one acts as a selective antagonist of the CRF1 receptor, which is a neuropeptide involved in the regulation of stress responses. The CRF1 receptor is widely distributed in the brain, and its activation has been implicated in the pathophysiology of stress-related disorders. By blocking the CRF1 receptor, this compound can reduce the effects of stress on the brain and prevent the development of anxiety and depression.
Biochemical and Physiological Effects:
This compound has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression. It has also been shown to reduce the stress-induced release of corticotropin-releasing hormone (CRH), which is a neuropeptide involved in the regulation of the stress response. This compound has been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein involved in the growth and survival of neurons. This compound has also been shown to reduce the levels of inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), which are involved in the pathophysiology of stress-related disorders.

Advantages and Limitations for Lab Experiments

The advantages of using (3S)-4-[3-(2-chlorophenoxy)propanoyl]-3-methyl-1,4-diazepan-2-one in lab experiments are its high selectivity for the CRF1 receptor and its ability to cross the blood-brain barrier. This compound has been extensively studied in animal models, and its pharmacokinetics and pharmacodynamics are well understood. However, the limitations of using this compound in lab experiments are its potential off-target effects and its limited solubility in aqueous solutions. This compound may also have different effects in different animal species, which can complicate the interpretation of the results.

Future Directions

1. Investigate the potential therapeutic applications of (3S)-4-[3-(2-chlorophenoxy)propanoyl]-3-methyl-1,4-diazepan-2-one in other stress-related disorders, such as chronic pain, irritable bowel syndrome, and inflammatory bowel disease.
2. Develop new analogs of this compound with improved pharmacokinetic and pharmacodynamic properties.
3. Investigate the role of the CRF1 receptor in the regulation of immune function and inflammation.
4. Investigate the potential interactions between this compound and other neurotransmitter systems, such as the serotonin and dopamine systems.
5. Investigate the potential use of this compound as a biomarker for stress-related disorders.
6. Investigate the long-term effects of this compound on brain function and behavior.
In conclusion, this compound is a synthetic compound that acts as a selective antagonist of the CRF1 receptor. It has been extensively studied for its potential therapeutic applications in various stress-related disorders. This compound has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression. It has also been shown to reduce the stress-induced release of corticotropin-releasing hormone (CRH) and increase the levels of brain-derived neurotrophic factor (BDNF). The advantages of using this compound in lab experiments are its high selectivity for the CRF1 receptor and its ability to cross the blood-brain barrier. However, its potential off-target effects and limited solubility in aqueous solutions are some limitations. Further research is needed to investigate the potential therapeutic applications of this compound in other stress-related disorders and to develop new analogs with improved pharmacokinetic and pharmacodynamic properties.

Synthesis Methods

(3S)-4-[3-(2-chlorophenoxy)propanoyl]-3-methyl-1,4-diazepan-2-one can be synthesized by the reaction of 3-methyl-1,4-diazepan-2-one with 2-chlorophenylacetic acid and 1,1'-carbonyldiimidazole in the presence of triethylamine. The reaction yields the desired product as a white solid with a purity of over 99%.

Scientific Research Applications

(3S)-4-[3-(2-chlorophenoxy)propanoyl]-3-methyl-1,4-diazepan-2-one has been widely used in scientific research to investigate the role of the CRF1 receptor in stress-related disorders. It has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression. This compound has also been studied for its potential therapeutic applications in various diseases, such as post-traumatic stress disorder (PTSD), alcoholism, and drug addiction.